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The table below summarizes key findings from a 2025 study that compared the effects of amprolium and a

probiotic complex in broiler chickens infected with Eimeria tenella [1] [2].

Experimental
Group

Body Weight Gain &
Feed Intake

Oocyst Shedding
Lesion
Severity

Mortality

Uninfected Control Normal (Baseline) Normal (Baseline) Normal
(Baseline)

0%

Infected Untreated
Control

Significantly impaired High High 20%

Probiotics
(Therapeutic)

Moderate
improvement

Moderate reduction Moderate
reduction

Not
Specified

Amprolium Significantly
improved

Significantly
reduced

Significantly
lower

20%

Probiotics +
Amprolium

Not superior to single
treatments

Not superior to single
treatments

Unexpectedly
higher

0%

Probiotics
(Prophylactic)

Significantly
improved

Significantly
reduced

Reduced Not
Specified
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Experimental Protocol Overview

The following diagram illustrates the methodology used in the cited study to evaluate amprolium and

probiotic treatments [1] [2]:
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Animals and Study Design: The study used 90 one-day-old Ross broiler chickens, randomly divided

into six groups. To prevent reinfection, birds were housed individually [1].
Infection Challenge: All groups, except the uninfected control, were orally challenged with (2 \times

10^4) sporulated E. tenella oocysts [1].

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 4 Tech Support

https://www.smolecule.com/products/s518811?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC12269941/
https://www.veterinaryworld.org/Vol.18/June-2025/1.php
https://www.smolecule.com/products/s518811?utm_src=pdf-body-img
https://pmc.ncbi.nlm.nih.gov/articles/PMC12269941/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12269941/
https://www.smolecule.com/products/s518811?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Treatment Protocols: The treatments were administered as follows [1]:

Amprolium: 20 mg/kg in drinking water.
Probiotics: A multi-species complex at 1 mg/mL in drinking water.

Prophylactic Probiotics: Administered from day 10 before the infection until the end of the
trial.

Data Collection: Key metrics included growth performance, oocyst shedding, lesion scores in the
ceca, and histopathological examination of intestinal tissues [1] [2].

Key Findings and Context

Amprolium's Efficacy: The study confirmed that amprolium is highly effective in reducing parasite
counts and intestinal damage, supporting its role as a conventional synthetic coccidiostat [1] [3].

Unexpected Combination Result: The group receiving both amprolium and probiotics showed zero
mortality, suggesting a potential immunomodulatory effect, but had higher lesion scores, indicating a

complex interaction that requires further investigation [1].
The Data Gap on Residues: While the search results confirm the importance of residue studies, they

do not provide specific depletion timelines. Article [4] is a comprehensive review that explicitly states
that "research and surveillance of coccidiostat residues in poultry meat is becoming imperative,"

highlighting the relevance of your query but also the current lack of published comparative data.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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